Cas no 14668-39-4 (3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester)

3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester structure
14668-39-4 structure
Product Name:3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester
CAS No:14668-39-4
MF:C9H14O4
MW:186.205063343048
CID:185880
PubChem ID:278358
Update Time:2025-04-19

3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester
    • 14668-39-4
    • NSC-127890
    • NSC127890
    • Inchi: 1S/C9H14O4/c1-4-12-7(10)6-5-9(2,3)13-8(6)11/h6H,4-5H2,1-3H3
    • InChI Key: ZBLCRMTYDQGIOK-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)OCC)CC1(C)C)=O

Computed Properties

  • Exact Mass: 186.08922
  • Monoisotopic Mass: 186.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 279.8°C at 760 mmHg
  • Flash Point: 137.2°C
  • Refractive Index: 1.446
  • PSA: 52.6
  • LogP: 0.89120
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd